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Compound of Interest

Compound Name: MCC950 sodium

Cat. No.: B606777 Get Quote

Essential Safety and Handling Guide for MCC950
Sodium
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

MCC950 sodium, a potent and selective inhibitor of the NLRP3 inflammasome. Adherence to

these procedures is essential to ensure personal safety and maintain experimental integrity.

Immediate Safety Information
MCC950 sodium is a small molecule inhibitor that requires careful handling to avoid potential

exposure. While specific toxicity data is limited, it is prudent to treat this compound with a high

degree of caution.

Personal Protective Equipment (PPE)
When handling MCC950 sodium in its powdered form or in solution, the following personal

protective equipment is mandatory:
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile gloves

Double-gloving is

recommended when handling

the pure compound.

Body Protection Laboratory coat
Fully buttoned to protect from

spills.

Respiratory Protection Dust mask or respirator

Recommended when weighing

or handling the powdered form

to avoid inhalation.

Emergency Procedures
In the event of exposure, follow these procedures immediately:

Exposure Type Action

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Operational Plan: Handling and Storage
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Proper handling and storage are crucial for maintaining the stability and efficacy of MCC950
sodium.

Storage Conditions
Form Storage Temperature Additional Notes

Lyophilized Powder -20°C

Store in a desiccator to

prevent moisture absorption.

Stable for up to 24 months.[1]

Stock Solutions -20°C

Aliquot to avoid repeated

freeze-thaw cycles. Stable for

up to 1 month.[1]

Solution Preparation (In Vitro)
MCC950 sodium is soluble in several solvents. Prepare solutions in a well-ventilated area,

preferably a chemical fume hood.

Solvent Solubility

Water ≥124 mg/mL[2]

DMSO ≥21.45 mg/mL[2]

Ethanol ≥43 mg/mL[2]

Protocol for Reconstituting a 10 mM Stock Solution in DMSO:

Ensure all necessary PPE is worn.

Weigh the required amount of MCC950 sodium powder in a sterile microcentrifuge tube. For

example, for 1 mL of a 10 mM stock, use 4.265 mg of MCC950 sodium (Molecular Weight:

426.46 g/mol ).

Add the appropriate volume of fresh, anhydrous DMSO to the tube.

Vortex briefly until the powder is completely dissolved.
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Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C.[1]

Disposal Plan
All waste containing MCC950 sodium must be disposed of as chemical waste in accordance

with institutional and local regulations.

Waste Segregation and Disposal
Solid Waste: Collect any unused MCC950 sodium powder, contaminated gloves, weigh

boats, and other disposable materials in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing MCC950 sodium in a designated, clearly

labeled hazardous waste container. Do not pour solutions down the drain.

Sharps Waste: Dispose of any needles or syringes used for in vivo administration in a

designated sharps container for chemical waste.

Experimental Protocols
MCC950 is a selective inhibitor of the NLRP3 inflammasome, blocking its activation and

subsequent release of pro-inflammatory cytokines.[2]

In Vitro Inhibition of NLRP3 Inflammasome Activation
This protocol describes the use of MCC950 to inhibit NLRP3 inflammasome activation in bone

marrow-derived macrophages (BMDMs).

Materials:

Bone marrow-derived macrophages (BMDMs)
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LPS (Lipopolysaccharide)

ATP (Adenosine triphosphate)

MCC950 sodium stock solution (e.g., 10 mM in DMSO)

Cell culture medium

ELISA kit for IL-1β

Procedure:

Plate BMDMs at a suitable density in a 96-well plate and culture overnight.

Prime the cells with LPS (e.g., 1 µg/mL) for 3-4 hours to induce the expression of NLRP3

and pro-IL-1β.

Pre-treat the cells with varying concentrations of MCC950 (e.g., 1 nM to 10 µM) for 30-60

minutes. Include a vehicle control (DMSO).

Activate the NLRP3 inflammasome by adding ATP (e.g., 5 mM) for 30-60 minutes.

Collect the cell culture supernatants.

Measure the concentration of IL-1β in the supernatants using an ELISA kit according to the

manufacturer's instructions.

In Vivo Administration
For in vivo studies, MCC950 sodium is typically administered via intraperitoneal (i.p.) injection.

Protocol for In Vivo Administration in a Mouse Model:

Prepare a sterile solution of MCC950 sodium in a suitable vehicle (e.g., saline). A common

dosage is 10-50 mg/kg.[3][4]

Administer the solution to the mice via intraperitoneal injection.
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The timing and frequency of administration will depend on the specific experimental design

and animal model. For example, in some studies, MCC950 is administered one hour prior to

the inflammatory challenge.[5]

Visualizations
NLRP3 Inflammasome Signaling Pathway and Inhibition
by MCC950
Caption: NLRP3 inflammasome activation pathway and the inhibitory action of MCC950.

Experimental Workflow for In Vitro MCC950 Efficacy
Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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